Cas no 949898-81-1 (2-chloro-1-2-nitro-4-(trifluoromethyl)phenylethan-1-one)

• Product Name: 2-chloro-1-2-nitro-4-(trifluoromethyl)phenylethan-1-one
• CAS No: 949898-81-1
• MF: C₉H₅ClF₃NO₃
• MW: 267.589112043381
• MDL: MFCD16606418
• CID: 1001382
• PubChem ID: 45117933
• Update Time: 2025-05-26

2-chloro-1-2-nitro-4-(trifluoromethyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-1-[2-nitro-4-(trifluoromethyl)phenyl]-
•  
• 2-chloro-1-2-nitro-4-(trifluoromethyl)phenylethan-1-one
• 2-chloro-1-[2-nitro-4-(trifluoromethyl)phenyl]ethanone
• 949898-81-1
• EN300-1931381
• 2-chloro-1-[2-nitro-4-(trifluoromethyl)phenyl]ethan-1-one
• ETHANONE,2-CHLORO-1-[2-NITRO-4-(TRIFLUOROMETHYL)PHENYL]-
• DB-276517
• 2'-Nitro-4'-(trifluoromethyl)phenacyl chloride

• MDL： MFCD16606418
• Inchi： 1S/C9H5ClF3NO3/c10-4-8(15)6-2-1-5(9(11,12)13)3-7(6)14(16)17/h1-3H,4H2
• InChI Key： WZJCPSMYAOZRHV-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(C(F)(F)F)=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 266.9910052g/mol
• Monoisotopic Mass: 266.9910052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-chloro-1-2-nitro-4-(trifluoromethyl)phenylethan-1-one

2-Chloro-1-2-Nitro-4-(Trifluoromethyl)Phenyl Ethan-1-One: A Comprehensive Overview

The compound 2-chloro-1-2-nitro-4-(trifluoromethyl)phenyl ethan-1-one, identified by the CAS No. 949898-81-1, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a chlorinated phenyl ring, a nitro group, and a trifluoromethyl substituent, all of which contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and drug delivery systems. The presence of the trifluoromethyl group, for instance, has been shown to enhance the stability and bioavailability of similar compounds in pharmacological settings. This makes 2-chloro-1-2-nitro-4-(trifluoromethyl)phenyl ethan-1-one a promising candidate for further research in the field of medicinal chemistry.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have recently developed novel methodologies to optimize the synthesis of similar compounds, reducing production costs while maintaining high purity levels. These advancements have made it easier to scale up production for industrial applications.

In terms of chemical properties, 2-chloro-1-2-nitro-4-(trifluoromethyl)phenyl ethan-1-one exhibits remarkable thermal stability and reactivity under specific conditions. Its ability to undergo various functional group transformations has opened up new avenues for its use in organic synthesis. For instance, the nitro group can be reduced to an amino group, enabling the creation of biologically active derivatives.

The application of this compound extends beyond traditional chemical synthesis. Recent findings suggest that it may play a role in the development of next-generation electronics due to its unique electronic properties. The trifluoromethyl group contributes to its high dielectric constant, making it suitable for use in advanced capacitors and insulating materials.

Furthermore, the compound's interaction with biological systems has been a focal point of recent investigations. Studies indicate that it may possess antimicrobial properties, which could be harnessed for developing new classes of antibiotics. However, more extensive research is required to fully understand its pharmacokinetics and toxicity profile.

In conclusion, 2-chloro-1-2-nitro-4-(trifluoromethyl)phenyl ethan-1-one represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers in fields ranging from materials science to pharmacology. As ongoing studies continue to uncover its potential, this compound is poised to make significant contributions to both academic and industrial advancements.